4-hydroxy-3-pyridin-3-yl-1H-[1,8]naphthyridin-2-one

• Molecular Formula: C13H9N3O2
• Molecular Weight: 239.23 g/mol
• IUPAC Name: 4-hydroxy-3-pyridin-3-yl-1H-1,8-naphthyridin-2-one
• InChI: InChI=1S/C13H9N3O2/c17-11-9-4-2-6-15-12(9)16-13(18)10(11)8-3-1-5-14-7-8/h1-7H,(H2,15,16,17,18)
• InChI Key: XHXQDGAGTWFRLY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)C2=C(C3=C(NC2=O)N=CC=C3)O

Description

4-hydroxy-3-pyridin-3-yl-1H-[1,8]naphthyridin-2-one is a useful research compound. Its molecular formula is C13H9N3O2 and its molecular weight is 239.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-amino-nicotinic acid methyl ester (200 mg) (Example 1.1) in N,N-dimethylformamide (“DMF”) (2 ml) was added sodium ethoxide (21 μl) (21% by weight in ethanol) followed by ethyl-3-pyridyl-acetate (200 μl). The reaction mixture was heated in the microwave at 150° C. for 15 minutes. The mixture was quenched by addition of aqueous hydrochloric acid (2M) (0.72 ml) and then diluted with water. The precipitate was isolated by filtration and washed with water and finally triturated with diethyl ether to give 4-hydroxy-3-pyridin-3-yl-1H-[1,8]naphthyridin-2-one as a beige solid (109 mg). 1H-NMR (400 MHz, d6-DMSO): 11.75 (bs, 1H), 8.70 (m, 1H), 8.52-8.53 (dd, 1H), 8.48-8.49 (dd, 1H), 8.35-8.37 (dd, 1H), 7.98 (d, 1H), 7.45-7.49 (dd, 1H), 7.23-7.26 (dd, 1H) ppm.